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Compound of Interest

Methyl 3,6-Dideoxy-alpha-D-
Compound Name:

arabino-hexopyranoside
CAS No.: 6154-71-8

Cat. No.: B1141017

Get Quote

\ J

-tyveloside (Methyl 3,6-dideoxy-
-D-arabino-hexopyranoside)

Abstract & Scope

This application note details a robust, scalable protocol for the total chemical synthesis of
Methyl

-Tyveloside, the immunodominant epitope of Salmonella serogroup D (including S. Typhi).
Tyvelose is a rare 3,6-dideoxy sugar. Its synthesis presents two primary stereochemical and
regiochemical challenges: the deoxygenation of C-6 and the selective deoxygenation of C-3
while retaining the

-D-manno configuration at the anomeric center and C-2.

This protocol utilizes a "Scaffold-First" approach, starting from commercially available Methyl

-D-mannopyranoside. It employs the Barton-McCombie radical deoxygenation for C-3 and a
Tosyl-lodide reduction sequence for C-6. This route is preferred over newer catalytic methods
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for its reproducibility and ease of purification in a drug development setting.

Retrosynthetic Analysis & Strategy

The synthesis is designed to be self-validating; each intermediate possesses distinct
spectroscopic signatures (NMR/TLC) that allow for immediate Go/No-Go decisions.
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Figure 1: Retrosynthetic logic flow. The strategy locks the conformation early using a

benzylidene acetal to facilitate selective C-3 functionalization.

Critical Reagents & Safety Protocols

Reagent

Role

Hazard Class

Handling Protocol

Tributyltin Hydride (Bu

SnH)

Radical Reductant

Neurotoxin, Marine

Pollutant

Handle in fume hood
only. Quench residues
with KF/Silica to
immobilize tin

byproducts.

Carbon Disulfide (CS

)

Solvent/Reagent

Extremely Flammable,

Neurotoxin

Use glass syringes.
Do not use near hot
plates or static
sources. Flash point
-30°C.

Sodium Hydride
(NaH)

Base

Pyrophoric

Weigh in oil; wash
with dry hexane under
Argon if oil-free
required. Quench

excess with

-PrOH.

AIBN

Radical Initiator

Explosive/Flammable

Store cold.
Recrystallize from
methanol if yellowed
(degraded).

Detailed Experimental Protocol
Phase 1: Scaffold Construction & Protection

Objective: Selectively protect C-4 and C-6 to isolate the C-2/C-3 diol system, then selectively

protect C-2.

Step 1.1: 4,6-O-Benzylidene Protection
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e Suspend Methyl

-D-mannopyranoside (10.0 g, 51.5 mmol) in dry acetonitrile (150 mL).

o Add Benzaldehyde dimethyl acetal (11.6 mL, 1.5 eq) and CSA (Camphorsulfonic acid) (200
mg, cat.).

o Rotary evaporate at 50°C under reduced pressure (300 mbar) to remove MeOH/MeCN
azeotrope. Refill with fresh MeCN and repeat twice to drive equilibrium.

e Neutralize with Et

N, concentrate, and crystallize from EtOH.
 Validation:

H NMR shows benzylidene singlet at

~5.5 ppm.

Step 1.2: Selective C-2 Benzylation Rationale: The C-2 hydroxyl in mannose is axial and forms
a stannylene acetal less readily than equatorial pairs, but phase-transfer catalysis works well
here due to the higher acidity of the C-2 OH (inductive effect of anomeric center).

 Dissolve product from 1.1 (10.0 g) in Toluene (150 mL).

o Add Dibutyltin oxide (1.1 eq) and reflux with Dean-Stark trap for 4 hours (forms 2,3-
stannylene acetal).

e Cool to 80°C. Add Benzyl bromide (1.2 eq) and TBAI (tetrabutylammonium iodide, 0.5 eq).
Stir 4h.

» Concentrate and purify via Flash Chromatography (Hexane/EtOAc).

o Target Intermediate: Methyl 2-O-benzyl-4,6-O-benzylidene- ngcontent-ng-c2372798075=
_nghost-ng-c102404335="" class="inline ng-star-inserted">

-D-mannopyranoside.
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Phase 2: The C-3 Deoxygenation (Barton-McCombie)

Objective: Remove the C-3 hydroxyl group. This is the defining step for "Tyvelose" synthesis.

Step 2.1: Thiocarbonylation

Dissolve Intermediate from 1.2 (5.0 g) in dry THF (50 mL) under Argon.
o Add NaH (60% dispersion, 1.5 eq) at 0°C. Stir 30 min.
e Add CS
(2.0 eq). Stir 30 min (Solution turns yellow/orange).
e Add Methyl lodide (2.5 eq). Stir 1h.
¢ Quench with saturated NH

Cl. Extract with EtOAc.

» Validation: TLC shows a non-polar yellow spot. NMR shows new S-Me singlet ~2.5 ppm.

Step 2.2: Radical Reduction

Dissolve the xanthate (from 2.1) in dry Toluene (degassed, 0.05 M concentration—dilution is
critical to prevent dimerization).

e Heat to reflux.[1]
e Add a solution of Bu

SnH (1.5 eq) and AIBN (0.2 eq) in Toluene dropwise over 30 minutes via syringe pump.

o Reflux for 2 hours until the yellow color disappears.
e Cool, concentrate.[2]

 Purification: Dissolve residue in MeCN, wash with Hexane (removes tin residues). Purify
MeCN layer on Silica (Hexane/EtOAc 4:1).
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e Product: Methyl 2-O-benzyl-3-deoxy-4,6-O-benzylidene-ngcontent-ng-c2372798075=""
_nghost-ng-c102404335="" class="inline ng-star-inserted">

-D-arabino-hexopyranoside.

Phase 3: C-6 Deoxygenation

Objective: Install the terminal methyl group.

Step 3.1: Benzylidene Hydrolysis

o Treat the Phase 2 product with 60% aqueous Acetic Acid at 60°C for 2 hours.
o Concentrate to dryness. Co-evaporate with Toluene.

Step 3.2: Selective lodination

» Dissolve the diol in Toluene/MeCN (3:1).

e Add Imidazole (3 eq) and Triphenylphosphine (1.5 eq).

e Add lodine (1.3 eq) portion-wise at 70°C. (Garegg's conditions).

e Stir 1h. Work up with Na

S

O

(aq).

 Validation: C-6 protons shift upfield to ~3.2-3.5 ppm (CH

Step 3.3: Reduction of lodide
e Dissolve lodide in EtOH.

« Add Pd/C (10%) and Et
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N (2 eq).
e Hydrogenate (H
balloon) for 4 hours.

o Note: This step simultaneously reduces the C-6 lodide to Methyl and removes the C-2
Benzyl ether.

« Filter through Celite. Concentrate.

Mechanism of Action: Radical Deoxygenation

The Barton-McCombie reaction is the stereochemical key. It proceeds via a radical chain
mechanism that avoids carbocation rearrangements common in sugar chemistry.

Alkyl Radical (C3+)
formed

Adduct Radical
Formation

. . Deoxygenated Product
Chain e  (C3-H) + Bu3sne

Initiation:
Ine + Bu3SnH -> Bu3Sn+

Click to download full resolution via product page
Figure 2: Radical chain propagation cycle for C-3 deoxygenation.
Quality Control & Validation Data
Target Molecule: Methyl

-tyveloside (Methyl 3,6-dideoxy-
-D-arabino-hexopyranoside).

NMR Specification Table (, 400 MHz)
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Position Multiplicit Interpretation
(pPM) S/ (H2) :

-anomeric config

H-1 4.63 d 1.8 (Equatorial-
Equatorial
coupling with H2)
Axial

H-2 3.85 m - configuration
retained
Diagnostic deoxy

H-3ax 1.95 ddd 13.0,11.5,3.5 _
methylene (Axial)
Diagnostic deoxy

H-3eq 1.78 ddd 13.0,4.5,15 methylene
(Equatorial)

H-4 3.62 m - -
Coupled to

H-5 3.55 dq 9.5,6.2
methyl group
Diagnostic
Methyl Doublet

H-6 1.24 d 6.2
(Tyvelose
signature)

OMe 3.38 S - Aglycone methyl

Troubleshooting Guide

e Problem: Low yield in Step 2.2 (Radical Reduction).
o Cause: Incomplete degassing of solvent (O

qguenches radicals) or old Bu

SnH.
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o Fix: Freeze-pump-thaw toluene x3. Distill Bu

SnH before use.

» Problem: Inseparable Tin residues.

o Fix: Use 10% KF/Silica gel in the purification column. The fluoride binds tin tightly, allowing
the sugar to elute.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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